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Compound of Interest

[(PR)-1,4-dioxan-2-
Compound Name:

yllmethanamine
CAS No.: 1449010-18-7
Cat. No.: B2658543

Get Quote

\ J

A Certificate of Analysis is a formal document issued by a supplier that confirms a product
meets its predetermined specifications. It is the primary assurance of a material's identity,
purity, and quality. While formats may vary, a comprehensive CoA for a high-value intermediate
like [(2R)-1,4-dioxan-2-yllmethanamine will invariably detail the following key parameters.

Table 1: Representative Certificate of Analysis for [(2R)-1,4-dioxan-2-yllmethanamine
hydrochloride
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Test Specification Result Method Reference
White to Off-White ]
Appearance ] Conforms Visual
Solid
Identity (*H NMR) Conforms to Structure ~ Conforms Internal SOP
Assay (HPLC) > 97.0% 98.5% HPLC-UV
Enantiomeric Excess = 99.0% ee 99.5% ee Chiral HPLC
] Meets USP <467>
Residual Solvents ) Conforms GC-HS
Requirements
- Meets USP <232>
Elemental Impurities ) Conforms ICP-MS
Requirements
Water Content (KF) <0.5% 0.2% Karl Fischer Titration

Assay (Purity): This value represents the percentage of the desired compound in the material

by weight. It is a crucial indicator of overall chemical purity, accounting for process-related

impurities. A high assay value (typically >97%) is essential to minimize the introduction of

unknown side-products into a reaction.

Enantiomeric Excess (ee): For a chiral molecule, this is arguably the most critical parameter.

[3] It quantifies the excess of one enantiomer (the desired (R)-enantiomer in this case) over
the other. It is calculated as ee (%) = |([R] - [S]) / ([R] + [S])| * 100.[4] High enantiomeric
purity is paramount, as the undesired enantiomer may be inactive, less active, or even cause

harmful side effects.[5]

Residual Solvents: Organic solvents are ubiquitous in the synthesis and purification of

chemical intermediates.[6][7][8] Because of their potential toxicity, their levels are strictly

controlled by pharmacopeial guidelines such as USP <467>.[6][9]

Elemental Impurities (Heavy Metals): These impurities can originate from raw materials,

catalysts, or manufacturing equipment. Modern methods like Inductively Coupled Plasma-

Mass Spectrometry (ICP-MS) are used to detect and quantify these elements at trace levels,
as mandated by guidelines like USP <232>.[10][11]
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A Comparative Analysis of Chiral Amine Building
Blocks

The selection of a chiral amine is often dictated by its synthetic utility and commercial
availability. However, a critical comparison of their typical quality specifications is vital for risk
assessment in drug development. [(2R)-1,4-dioxan-2-ylJmethanamine offers a unique
structural motif, but how does it compare to other workhorse chiral amines?

Table 2: Comparison of Typical Quality Specifications for Common Chiral Amines
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Compound Typical Assay

Typical
Enantiomeric
Excess (ee)

Key Application
Notes

[(2R)-1,4-dioxan-2-

ylImethanamine

> 97%

> 99%

Provides a
hydrophilic, chiral
scaffold. Useful for
introducing a
constrained ether

linkage.

(R)-a-

Methylbenzylamine

> 98%

> 99%

A widely used
resolving agent and a
common building
block for chiral ligands

and auxiliaries.[1]

(S)-2-Amino-3-

methylbutane

> 98%

> 99%

A simple, sterically
hindered chiral amine
used in the synthesis
of various
pharmaceutical

agents.[1]

(S)-tert-Leucinol > 98%

> 99%

An amino alcohol,
valuable for
synthesizing chiral
oxazoline ligands and
as a precursor to

other chiral amines.

This comparison highlights that while high assay and enantiomeric excess are standard for

commercially available chiral amines, the choice of building block ultimately depends on the

specific structural requirements of the target molecule.

Experimental Verification: A Scientist's Guide to

CoA Validation
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Trust, but verify. While a supplier's CoA is a critical starting point, in-house verification of key
parameters is a cornerstone of good scientific practice and regulatory compliance. The
following sections provide detailed protocols and the rationale behind the analytical techniques
used.

Assay and Chemical Purity by High-Performance Liquid
Chromatography (HPLC)

HPLC is the workhorse for determining the purity of non-volatile organic compounds. The
principle relies on separating components of a mixture based on their differential partitioning
between a stationary phase (the column) and a mobile phase.

Experimental Protocol:

e Sample Preparation: Accurately weigh and dissolve approximately 10 mg of the amine
hydrochloride salt in the mobile phase to create a 1 mg/mL stock solution.

o HPLC System: A standard HPLC system equipped with a UV detector is used.
e Chromatographic Conditions:

o Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 um). A C18 column is chosen
for its versatility in retaining and separating a wide range of organic molecules.

o Mobile Phase: A gradient of water (A) and acetonitrile (B), both containing 0.1%
trifluoroacetic acid (TFA). TFA is used to improve peak shape and ensure the amine is
protonated.

o Flow Rate: 1.0 mL/min.

o Detection: UV at 210 nm. This wavelength is chosen as it provides near-universal
detection for organic molecules that lack a strong chromophore.

o Injection Volume: 10 pL.

o Data Analysis: The purity is calculated based on the area percent of the main peak relative to
the total area of all observed peaks.
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Caption: Workflow for HPLC-based assay and purity determination.

Enantiomeric Excess by Chiral HPLC

To separate enantiomers, which have identical physical properties in an achiral environment, a
chiral environment is required. Chiral HPLC accomplishes this by using a Chiral Stationary
Phase (CSP).[12][13][14] The CSP interacts differently with each enantiomer, forming transient
diastereomeric complexes that lead to different retention times.[4]

Experimental Protocol:

o Sample Preparation: Prepare a 1 mg/mL solution of the sample in the mobile phase. Also,
prepare a solution of the racemic mixture (if available) to confirm peak identity and
resolution.

o HPLC System: Standard HPLC system with a UV or photodiode array (PDA) detector.
o Chromatographic Conditions:

o Column: A polysaccharide-based CSP (e.g., Chiralpak® IA or Chiralcel® OD-H). These
are broadly applicable columns for a wide range of chiral compounds, including amines.
[14][15]
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o Mobile Phase: Typically a mixture of a non-polar solvent like n-Hexane and an alcohol
modifier like isopropanol or ethanol. The exact ratio must be optimized to achieve baseline
resolution (Rs > 1.5).

o Flow Rate: 0.5 - 1.0 mL/min.

o Detection: UV at a wavelength appropriate for the analyte (e.g., 210 nm).

o

Injection Volume: 10 pL.

o Data Analysis: Calculate the enantiomeric excess using the peak areas of the two
enantiomers: ee (%) = |[(Area_R - Area_S) / (Area_R + Area_S)| * 100.[4]
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Caption: Principle of enantiomeric separation by Chiral HPLC.

© 2026 BenchChem. All rights reserved. 7/14 Tech Support


https://pdf.benchchem.com/2375/Chiral_HPLC_Analysis_for_Enantiomeric_Excess_Determination_A_Comparative_Guide.pdf
https://www.benchchem.com/product/b2658543/docs?utm_src=pdf-body-img#deconstructing-the-certificate-of-analysis-beyond-the-numbers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2658543?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Residual Solvents by Gas Chromatography-Headspace
(GC-HS)

GC is the ideal technique for analyzing volatile organic compounds (VOCs).[6][8] For
pharmaceutical samples, a headspace (HS) autosampler is used. This involves heating the
sample in a sealed vial and injecting only the vapor phase (the "headspace"). This prevents
non-volatile matrix components, like the amine salt, from contaminating the GC system. The
method is standardized by USP <467>.[9]

Experimental Protocol:

o Sample Preparation: Accurately weigh about 100 mg of the sample into a 20 mL headspace
vial. Add a high-boiling point solvent (e.g., dimethyl sulfoxide, DMSO) to dissolve the sample.
Seal the vial tightly.

e GC-HS System: A GC system equipped with a Flame lonization Detector (FID) or Mass
Spectrometer (MS) and a headspace autosampler.

o Headspace Conditions:
o Vial Equilibration Temperature: ~80 °C.

o Equilibration Time: ~15-30 minutes. This allows volatile solvents to partition into the
headspace.

e GC Conditions:

o Column: A column designed for residual solvent analysis (e.g., G43 phase like a 624-
type).

o Carrier Gas: Helium or Hydrogen.

o Oven Program: A temperature ramp (e.g., 40 °C held for 5 min, then ramp to 240 °C) to
separate solvents by their boiling points.

o Data Analysis: Identify and quantify solvents by comparing their retention times and peak
areas to those of a certified reference standard mixture.

© 2026 BenchChem. All rights reserved. 8/14 Tech Support


https://gcms.cz/labrulez-bucket-strapi-h3hsga3/paper/tn-10681-hs-gc-residual-solvents-pharmaceuticals-tn10681-en.pdf
https://www.chromatographyonline.com/view/generic-method-approach-for-the-determination-of-residual-solvents-in-active-pharmaceutical-ingredients-by-gas-chromatography
https://www.sepscience.com/headspace-gc-method-for-residual-solvents-analysis-in-pharmaceutical-products-7114
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2658543?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Sample in
sealed vial

with DMSO

P —— o ———————— —

Heat Vial (~80°C)
Volatiles enter gas phase

Syringe samples
headspace gas

GC-MS| System

Inject gas into
GC Inlet

:

Mass Spectrometer
Identifies & Quantifies

I I
I I
I I
I I
I I
I I
I I
I I
I I
I I
I I
I I
I I
I I
I I
| GC Column :
: Separates by boiling point :
I I
I I
I I
I I
I I
I I
I I
I I
I I
I I
I I

Click to download full resolution via product page

Caption: Workflow for Residual Solvent analysis by GC-HS.

Elemental Impurities by Inductively Coupled Plasma-
Mass Spectrometry (ICP-MS)

ICP-MS is the gold standard for trace and ultra-trace elemental analysis, having largely
replaced older, less reliable colorimetric tests.[10][16] The technique involves introducing a
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sample into a high-temperature argon plasma, which ionizes the atoms. A mass spectrometer
then separates and quantifies these ions based on their mass-to-charge ratio, providing
exceptional sensitivity and specificity for each element.[17]

Experimental Protocol:

o Sample Preparation (Digestion): Accurately weigh the sample into a specialized digestion
vessel. Add high-purity nitric acid and other acids as needed. The vessel is sealed and
heated in a microwave digestion system to break down the organic matrix and dissolve all
metals.

 Dilution: The resulting solution is diluted with deionized water to a final volume, ready for
analysis.

e |CP-MS System: An ICP-MS instrument calibrated with multi-element standards.

e Analysis Conditions: The instrument parameters (e.g., plasma power, gas flows) are
optimized for sensitivity and to minimize interferences.

o Data Analysis: The concentration of each element is determined by comparing the signal
from the sample to the calibration curve generated from the standards. The results are then
checked against the limits specified in USP <232>.
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Caption: Workflow for Elemental Impurity analysis by ICP-MS.

Conclusion
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The Certificate of Analysis for a chiral building block like [(2R)-1,4-dioxan-2-yllmethanamine
is more than a checklist; it is a detailed scientific report that underpins the quality and integrity
of research and development efforts. By understanding the significance of each parameter,
comparing specifications against relevant alternatives, and possessing the knowledge to
perform orthogonal verification, scientists can mitigate risks, ensure experimental
reproducibility, and build a robust foundation for their synthetic endeavors. This comprehensive
approach to quality control is indispensable in the highly regulated and scientifically demanding
field of drug development.

References

o Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution
of Biologically Important Chiral Amines. (2021). MDPI. [Link]

» Headspace GC method for residual solvents analysis in pharmaceutical products. (2023).
Separation Science. [Link]

o A simple protocol for determination of enantiopurity of amines using BINOL derivatives as
chiral solvating agents vialH- and 19F-NMR spectroscopic analysis. (2022). RSC Advances.
[Link]

e The Analysis of Residual Solvents in Pharmaceutical Products Using GC-VUV and Static
Headspace. VUV Analytics. [Link]

e Gas Chromatography-Headspace (GC-HS) Analysis: High-Purity Solvents for Residual
Solvent Detection. Sdfine. [Link]

o Advances in chiral analysis: from classical methods to emerging technologies. (2025). Royal
Society of Chemistry. [Link]

o Generic Method Approach for the Determination of Residual Solvents in Active
Pharmaceutical Ingredients by Gas Chromatography. (2025). LCGC International. [Link]

e |ICP-MS — Heavy Metal Elemental Analysis. Pacific BioLabs. [Link]

o Determination of enantiomeric excess by chiral liquid chromatography without
enantiomerically pure starting standards. (2011). Journal of Pharmaceutical and Biomedical

© 2026 BenchChem. All rights reserved. 11/14 Tech Support


https://www.benchchem.com/product/b2658543/docs?utm_src=pdf-body#deconstructing-the-certificate-of-analysis-beyond-the-numbers
https://www.mdpi.com/1420-3049/26/19/5969
https://www.sepscience.com/techniques/gc/thermo-headspace-gc-method-web
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9459039/
https://vuvanalytics.com/wp-content/uploads/2021/04/The-Analysis-of-Residual-Solvents-in-Pharmaceutical-Products-Using-GC-VUV-and-Static-Headspace_Rev2.pdf
https://www.sdfine.com/blog/gas-chromatography-headspace-gc-hs-analysis-high-purity-solvents-for-residual-solvent-detection/
https://pubs.rsc.org/en/content/articlelanding/2024/ay/d3ay01844a
https://www.chromatographyonline.com/view/generic-method-approach-for-the-determination-of-residual-solvents-in-active-pharmaceutical-ingredients-by-gas-chromatography
https://www.pacificbiolabs.com/icp-ms-heavy-metal-elemental-analysis/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2658543?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Analysis. [Link]

A rapid ICP-MS screen for heavy metals in pharmaceutical compounds. (2004). Journal of
Pharmaceutical and Biomedical Analysis. [Link]

Validating ICP-MS for the Analysis of Elemental Impurities According to Draft USP General
Chapters <232> and <233>. (2023). Spectroscopy Online. [Link]

{[(2R)-1,4-dioxan-2-yllmethyl}(methyl)amine hydrochloride. Chemsrc.com. [Link]
Heavy Metals Testing via ICP/MS. Eurofins Scientific. [Link]
(2R)-1,4-Dioxane-2-methanamine hydrochloride. Synthonix, Inc. [Link]

Determination of Metals by ICP-MS and ICP-OES (Optical Emission Spectrometry). USDA
Food Safety and Inspection Service. [Link]

Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide
Phenylcarbamates Derived Chiral Stationary Phases. (2021). YAKHAK HOEJI. [Link]

Chiral Purity Analysis — Know What Both Hands Are Doing. SK pharmteco. [Link]

System Suitability And Validation For Chiral Purity Assays Of Drug Substances. IVT Network.
[Link]

Chiral Amine Synthesis - Strategies, Examples, and Limitations. Request PDF. [Link]
Certificate of Analysis. Alleaves. [Link]

Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-
Catalyzed Asymmetric Hydrogenation. ACS Catalysis. [Link]

Enzymatic synthesis of chiral amines using -2-amino propane as amine donor.

Certificate Of Analysis. Alpha Resources, Inc.. [Link]

Amino Acid Based Synthesis of Chiral Long Chain Diamines and Tetramines. Arkivoc. [Link]

© 2026 BenchChem. All rights reserved. 12 /14 Tech Support


https://onlinelibrary.wiley.com/doi/abs/10.1002/jssc.201100742
https://pubmed.ncbi.nlm.nih.gov/15196602/
https://www.spectroscopyonline.com/view/validating-icp-ms-analysis-elemental-impurities-according-draft-usp-general-chapters-232-and-233
https://www.chemsrc.com/en/cas/917882-58-7_1098692.html
https://www.eurofins.com/media-centre/newsletters/pharma-e-news/2017-03-23-heavy-metals-testing-via-icpms/
https://www.synthonix.com/product/d11964
https://www.fsis.usda.gov/sites/default/files/media_file/2021-03/CLM-MET3.pdf
https://www.koreascience.or.kr/article/JAKO202118963162781.page
https://www.skpharmteco.com/chiral-purity-analysis-know-what-both-hands-are-doing/
https://www.ivtnetwork.com/article/system-suitability-and-validation-chiral-purity-assays-drug-substances
https://www.researchgate.net/publication/277334757_Chiral_Amine_Synthesis-_Strategies_Examples_and_Limitations
https://www.alleaves.com/coa/92669
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8175402/
https://www.alpharesources.com/images/certificates/ar1716.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6256860/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2658543?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Validation & Co.m.parat.i\./e

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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